Cas no 133550-37-5 (Tyrphostin B44, (+) enantiomer)

• Product Name: Tyrphostin B44, (+) enantiomer
• CAS No: 133550-37-5
• MF: C₁₈H₁₆N₂O₃
• MW: 308.33124
• MDL: MFCD00209855
• CID: 136508
• PubChem ID: 354334648
• Update Time: 2024-11-02

Tyrphostin B44, (+) enantiomer Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,2-cyano-3-(3,4-dihydroxyphenyl)-N-[(1S)-1-phenylethyl]-, (2E)-
• Tyrphostin AG 835
• TYRPHOSTIN B44, (+) ENANTIOMER
• Tyrphostin B44, (+) enantiomer,(S)-(E)-2-Cyano-3-(3',4'-dihydroxyphenyl)-N-(1-phenylethyl)-2-propenamide
• (S)-(E)-2-Cyano-3-(3',4'-dihydroxyphenyl)-N-(1-phenylethyl)-2-propenaMide
• AG 835
• TYRPHOSTIN B50
• (S)-2-Cyano-3-(3,4-dihydroxyphenyl)-N-(1-phenylethyl)acrylamide
• (S)-N-(α-Methylbenzyl)-3,4-dihydroxybenzylidenecyanoacetamide
• (+)-Enantiomer
• TYRPHOSTIN B50(+)
• ALPHA-CYANO-(+)-(S)-N-(ALPHA-PHENETHYL)-(3,4-DIHYDROXY)CINNAMIDE
• (+)-(s)-n-(α-methylbenzyl)-3,4-dihydroxybenzylidenecyanoacetamide
• (+)-(S)-N-(ALPHA-METHYLBENZYL)-3,4-DIHYDROXY-BENZYLIDENECYANOACETAMIDE
• (E)-2-cyano-3-(3,4-dihydroxyphenyl)-N-[(1S)-1-phenylethyl]prop-2-enamide
• BDBM4305
• Tox21_501198
• AS-73062
• AKOS024458569
• CCG-205272
• MFCD00209855
• D86748
• DTXSID101017645
• SCHEMBL12856415
• NCGC00024663-02
• 2-Propenamide,2-cyano-3-(3,4-dihydroxyphenyl)-N-[(1S)-1-phenylethyl]-,(2E)-
• HMS3678G21
• HSCI1_000020
• tyrphostin-AG-835
• NCGC00016022-02
• NCGC00261883-01
• Lopac-T-5568
• HMS3414G21
• SDCCGSBI-0051165.P002
• (2E)-2-cyano-3-(3,4-dihydroxyphenyl)-N-[(1S)-1-phenylethyl]prop-2-enamide
• NCGC00024663-03
• LP01198
• (+)-Tyrphostin B44
• EU-0101198
• SR-01000597624-1
• T 5568
• DA-68438
• Tyrphostin deriv. 50
• BRD-K17415526-001-03-5
• SR-01000597624
• (S)-N-(alpha-Methylbenzyl)-3,4-dihydroxybenzylidenecyanoacetamide
• Lopac-T-4443
• CHEMBL261557
• HMS3263P17
• NCGC00024663-04
• BRD-K17415526-001-02-7
• (2E)-2-Cyano-3-(3,4-Dihydroxyphenyl)-N-[(1S)-1-Phenylethyl]-2-Propenamide
• (S,E)-2-cyano-3-(3,4-dihydroxyphenyl)-N-(1-phenylethyl)acrylamide
• Tyrphostin Ag-835
• Lopac0_001198
• HY-101007A
• Tocris-0579
• (+)-(S)-N-(alpha-Methylbenzyl)-3,4-dihydroxybenzylidenecyanoacetamide
• CS-0020687
• 133550-37-5
• T3540
• Tyrphostin AG 835, >=92%
• HMS3266M20
• NCGC00016022-01
• NCGC00024663-01
• Tyrphostin B44, (+) enantiomer

• MDL： MFCD00209855
• Inchi： InChI=1S/C18H16N2O3/c1-12(14-5-3-2-4-6-14)20-18(23)15(11-19)9-13-7-8-16(21)17(22)10-13/h2-10,12,21-22H,1H3,(H,20,23)/b15-9+/t12-/m0/s1
• InChI Key： UMGQVUWXNOJOSJ-DGGAMASNSA-N
• SMILES： C1(/C=C(\C#N)/C(N[C@@H](C)C2=CC=CC=C2)=O)=CC(O)=C(O)C=C1

Computed Properties

• Exact Mass: 308.11600
• Monoisotopic Mass: 308.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Solubility: DMSO or ethanol: soluble
• PSA: 93.35000
• LogP: 3.27308

Tyrphostin B44, (+) enantiomer Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H371-H373
• Warning Statement： P260-P264-P270-P308+P311-P405-P501
• WGK Germany：3
• Safety Instruction： S22
• Safety Term：S22-24/25
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives